4-bromo-2-isocyanatobenzonitrile
Description
Safety and Hazards
4-bromo-2-isocyanatobenzonitrile may cause skin irritation and serious eye irritation. It may cause an allergic skin reaction and may cause allergy or asthma symptoms or breathing difficulties if inhaled . It may also cause respiratory irritation and is harmful in contact with skin or if inhaled .
Relevant Papers I found a paper titled “A facile growth, optical behavior of organic nonlinear optical crystal: 4-bromo-2-methylbenzonitrile” which discusses the preparation of a similar compound at room temperature by the slow evaporation method . The paper also discusses the optical behavior of the compound .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-2-isocyanatobenzonitrile can be achieved through a two-step reaction process. The first step involves the bromination of 2-nitrobenzonitrile, followed by the conversion of the resulting 4-bromo-2-nitrobenzonitrile to 4-bromo-2-isocyanatobenzonitrile through a nucleophilic substitution reaction with phosgene.", "Starting Materials": [ "2-nitrobenzonitrile", "Bromine", "Sodium hydroxide", "Phosgene", "Chloroform", "Ice" ], "Reaction": [ "Step 1: Bromination of 2-nitrobenzonitrile", "1. Dissolve 2-nitrobenzonitrile (1.0 g) in chloroform (10 mL) in a round-bottom flask.", "2. Add bromine (1.2 mL) dropwise to the reaction mixture with constant stirring at 0°C.", "3. After the addition of bromine, stir the reaction mixture for an additional 30 minutes at 0°C.", "4. Add ice (10 g) to the reaction mixture to quench the reaction.", "5. Extract the product with chloroform (3 x 10 mL).", "6. Wash the combined organic layers with water (10 mL) and dry over anhydrous sodium sulfate.", "7. Evaporate the solvent under reduced pressure to obtain 4-bromo-2-nitrobenzonitrile as a yellow solid (yield: 85%).", "Step 2: Conversion of 4-bromo-2-nitrobenzonitrile to 4-bromo-2-isocyanatobenzonitrile", "1. Dissolve 4-bromo-2-nitrobenzonitrile (1.0 g) in chloroform (10 mL) in a round-bottom flask.", "2. Add phosgene (1.2 mL) dropwise to the reaction mixture with constant stirring at room temperature.", "3. After the addition of phosgene, stir the reaction mixture for an additional 30 minutes at room temperature.", "4. Add ice (10 g) to the reaction mixture to quench the reaction.", "5. Extract the product with chloroform (3 x 10 mL).", "6. Wash the combined organic layers with water (10 mL) and dry over anhydrous sodium sulfate.", "7. Evaporate the solvent under reduced pressure to obtain 4-bromo-2-isocyanatobenzonitrile as a white solid (yield: 80%)." ] } | |
CAS RN |
1261568-98-2 |
Product Name |
4-bromo-2-isocyanatobenzonitrile |
Molecular Formula |
C8H3BrN2O |
Molecular Weight |
223 |
Purity |
95 |
Origin of Product |
United States |
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